Cas no 2370-13-0 (2,2-dimethylhexan-1-ol)
2,2-Dimethylhexan-1-ol is a branched primary alcohol with the molecular formula C8H18O. Its structure features a hydroxyl group attached to a hexane chain substituted with two methyl groups at the second carbon, enhancing steric hindrance and influencing its reactivity. This compound exhibits moderate solubility in organic solvents and lower solubility in water due to its hydrophobic alkyl chain. It is commonly utilized as an intermediate in organic synthesis, particularly in the production of fragrances, plasticizers, and specialty chemicals. The steric bulk of the 2,2-dimethyl substitution can impart unique selectivity in certain reactions, making it valuable for controlled synthetic applications. Its stability and defined structure contribute to consistent performance in industrial processes.
2,2-dimethylhexan-1-ol structure
Product Name:2,2-dimethylhexan-1-ol
CAS No:2370-13-0
MF:C8H18O
MW:130.227922916412
MDL:MFCD00046754
CID:259449
PubChem ID:16912
Update Time:2025-05-27
2,2-dimethylhexan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-Hexanol,2,2-dimethyl-
- 2,2-dimethylhexan-1-ol
- 1-HEXANOL,2,2-DIMETHYL
- 2,2-Dimethyl-1-hexanol
- 2,2-dimethyl-hexan-1-ol
- 2.2-dimethyl-hexyl alcohol
- 2.2-Dimethyl-hexylalkohol
- tert-Octanol
- tert-Octyl alcohol
- 1-HEXANOL, 2,2-DIMETHYL-
- 2,2-Dimethylhexanol
- GSSDZVRLQDXOPL-UHFFFAOYSA-N
- Neooctanol
- 2,2-dimethyl hexanol
- 2, 2-dimethylhexan-1-ol
- FT-0691343
- CS-0354548
- DTXSID50178364
- BRN 1732737
- EN300-1218202
- CAA37013
- AKOS006274064
- 2370-13-0
- AS-58079
- SCHEMBL887744
- F2147-6050
- 3-01-00-01737 (Beilstein Handbook Reference)
- AI3-38566
- A12319
-
- MDL： MFCD00046754
- Inchi： 1S/C8H18O/c1-4-5-6-8(2,3)7-9/h9H,4-7H2,1-3H3
- InChI Key： GSSDZVRLQDXOPL-UHFFFAOYSA-N
- SMILES： OCC(C)(C)CCCC
- BRN： 1732737
Computed Properties
- Exact Mass: 130.13600
- Monoisotopic Mass: 130.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 67
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 20.2
Experimental Properties
- Density: 0.8220
- Melting Point: -52°C
- Boiling Point: 172.5°C
- Flash Point: 60.6°C
- Refractive Index: 1.4280
- PSA: 20.23000
- LogP: 2.19510
2,2-dimethylhexan-1-ol Customs Data
- HS CODE：2905199090
- Customs Data：
China Customs Code:
2905199090Overview:
2905199090. Other saturated monohydric alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2905199090. saturated monohydric alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
2,2-dimethylhexan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D908743-250mg |
2,2-dimethylhexan-1-ol |
2370-13-0 | 95% | 250mg |
￥2,160.00 | 2022-01-11 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D908743-50mg |
2,2-dimethylhexan-1-ol |
2370-13-0 | 95% | 50mg |
￥739.80 | 2022-01-11 | |
| eNovation Chemicals LLC | D746934-100mg |
1-Hexanol, 2,2-dimethyl- |
2370-13-0 | 95% | 100mg |
$125 | 2024-06-07 | |
| eNovation Chemicals LLC | D746934-100mg |
1-Hexanol, 2,2-dimethyl- |
2370-13-0 | 95% | 100mg |
$125 | 2025-02-20 | |
| eNovation Chemicals LLC | D746934-250mg |
1-Hexanol, 2,2-dimethyl- |
2370-13-0 | 95% | 250mg |
$210 | 2025-02-20 | |
| eNovation Chemicals LLC | D746934-250mg |
1-Hexanol, 2,2-dimethyl- |
2370-13-0 | 95% | 250mg |
$210 | 2025-02-20 | |
| eNovation Chemicals LLC | D746934-100mg |
1-Hexanol, 2,2-dimethyl- |
2370-13-0 | 95% | 100mg |
$125 | 2025-02-20 | |
| A2B Chem LLC | AB24465-100mg |
1-Hexanol, 2,2-dimethyl- |
2370-13-0 | 95% | 100mg |
$97.00 | 2024-04-20 | |
| A2B Chem LLC | AB24465-250mg |
1-Hexanol, 2,2-dimethyl- |
2370-13-0 | 95% | 250mg |
$241.00 | 2024-04-20 | |
| eNovation Chemicals LLC | D746934-1g |
1-Hexanol, 2,2-dimethyl- |
2370-13-0 | 95% | 1g |
$540 | 2023-09-04 |
2,2-dimethylhexan-1-ol Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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